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Compound of Interest

Compound Name: 7-Acetyl-5-fluoro-1H-indole

Cat. No.: B15202311

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on the specific physicochemical characteristics,
experimental protocols, and biological pathways of 7-Acetyl-5-fluoro-1H-indole is limited. This
document provides a comprehensive overview based on data from closely related fluorinated
indole analogs. The presented data should be considered as estimations and require
experimental verification for 7-Acetyl-5-fluoro-1H-indole.

Core Physicochemical Characteristics

Quantitative data for 7-Acetyl-5-fluoro-1H-indole is not readily available. The following table
summarizes the physicochemical properties of structurally similar fluorinated indole compounds
to provide an estimated profile.
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7-Bromo-5-

7-Fluoro-1H- 5-Fluoro-1H- 7-Fluoro-5-
Property . ] fluoro-1H- ) )

indole indole . iodo-1H-indole

indole

Molecular

CsHeFN[1] CsHeFN[2] CsHsBrFNJ[3] CsHsFIN[4]
Formula
Molecular Weight  135.14 g/mol [1] 135.14 g/mol [2] 214.03 g/mol [3] 261.03 g/mol [4]
Melting Point 60-65 °C[1] 45-48 °C[2] 20-25 °C[3] Not Available
Boiling Point Not Available Not Available Not Available Not Available
pKa Not Available Not Available Not Available Not Available
Solubility Not Available Not Available Not Available Not Available
logP Not Available Not Available Not Available Not Available

Off-white Off-white to pale ] ]
Appearance ) Solid[3] Solid[4]

powder[5] beige powder[2]
Storage -

2-8°C[1] Not Specified 2-8°C[3] 2-8°C[4]
Temperature

Synthetic Approaches to Fluorinated Indoles

While a specific protocol for the synthesis of 7-Acetyl-5-fluoro-1H-indole is not documented in
the searched literature, general methods for the synthesis of fluorinated indoles are well-
established. The Fischer indole synthesis, Leimgruber-Batcho indole synthesis, and various
palladium-catalyzed cyclizations are common strategies.

A plausible synthetic route to 7-Acetyl-5-fluoro-1H-indole could involve the acetylation of a 5-
fluoro-1H-indole precursor. The introduction of the acetyl group at the C7 position would likely
be achieved through a Friedel-Crafts acylation or a related reaction.

General Experimental Workflow for Indole Synthesis

The following diagram illustrates a generalized workflow for the synthesis of an indole
derivative, which could be adapted for 7-Acetyl-5-fluoro-1H-indole.
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A generalized workflow for indole synthesis.

Biological Activity and Signaling Pathways
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There is no specific information available regarding the biological activity or the signaling
pathways associated with 7-Acetyl-5-fluoro-1H-indole. However, the indole nucleus is a
common scaffold in many biologically active compounds.[6] Fluorinated indole derivatives, in
particular, have been investigated for a range of therapeutic applications, including as
anticancer and antimicrobial agents. The introduction of a fluorine atom can significantly
modulate the pharmacokinetic and pharmacodynamic properties of a molecule.

Given that the core requirements of this guide cannot be fully met due to the lack of specific
data for 7-Acetyl-5-fluoro-1H-indole, further experimental investigation is warranted to
elucidate its physicochemical properties, develop a robust synthetic protocol, and explore its
potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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